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This cross-sectional survey investigated the relationship between depression stigma, self-rated

knowledge, and the management of suicidal callers among German crisis hotline counselors.

Quantitative Data Summary
Variable

Crisis Hotline
Counselors (n=893)

General Population
(n=1002)

Significance

Depression Stigma

(DSS)

Personal Stigma

Score (Mean ± SD)
13.9 ± 4.4 16.2 ± 5.1 p < 0.001

Perceived Stigma

Score (Mean ± SD)
25.9 ± 5.2 26.8 ± 5.6 p < 0.01

Self-Rated Knowledge

on Suicidality

Good/Very Good (%) 75.8 N/A

Sufficient (%) 21.3 N/A

Insufficient/No

Knowledge (%)
2.9 N/A

Data sourced from Heinz et al. (2019)[1][2]
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Experimental Protocol: Survey Methodology
A cross-sectional survey was conducted using an anonymous online questionnaire distributed

to crisis counselors of the German crisis hotline "TelefonSeelsorge". The survey collected data

on sociodemographics, personal and perceived depression stigma using the Depression

Stigma Scale (DSS), and self-rated knowledge about suicidality. The management of suicidal

callers was assessed through self-report questions regarding the exploration of suicide risk and

subsequent actions taken.

Logical Relationship: Factors Influencing Management
of Suicidal Callers
The study explored the interplay between counselor attributes and their approach to managing

suicidal callers. The following diagram illustrates the investigated relationships.

Counselor Attributes

Caller Management

Personal Depression Stigma

Exploration of Suicide Risk
Influences

Consecutive Management

No direct influence found

Self-Rated Knowledge
on Suicidality

Influences

No direct influence found

Leads to

Click to download full resolution via product page

Conceptual model of factors influencing the management of suicidal callers.

Internet and Social Media Use in Psychiatric
Patients
This research, based on a cross-sectional analysis, delves into the patterns of internet and

social media usage among psychiatric patients.
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Internet and Social Media Usage Percentage of Patients (n=337)

General Internet Use 79.5%

Mental Health-Related Internet Use 70.9%

Social Media Use (among internet users)

Social Networks 47.8%

Forums 19.4%

Chats 18.7%

Blogs 12.3%

Perceived Impact of Internet on Coping

Helped in Coping 36.2%

Did Not Help in Coping 38.4%

Data sourced from Kalckreuth, Trefflich, & Rummel-Kluge (2014), with acknowledgment of

Mergl's support.[3]

Experimental Protocol: Questionnaire
A 29-item questionnaire was administered to patients across all services of a university

hospital's Department of Psychiatry. The questionnaire gathered information on the frequency

and nature of internet and social media use, specifically focusing on mental health-related

online activities.

Experimental Workflow: Patient Survey and Analysis
The following diagram outlines the workflow of the study on internet use among psychiatric

patients.
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Data Collection

Data Analysis

Outcomes

Patient Recruitment
(n=337)

29-item Questionnaire
Administration

Frequency of
Internet Use

Patterns of
Social Media Use Group Comparisons

Usage Statistics Perception of
Internet's Role in Coping

Patient Factors

Treatment Allocation

Clinical Outcomes

Patient's Treatment
Preference

Match with
Preferred Treatment

Mismatch with
Preferred Treatment

Improved Clinical
Outcome (HAMD-17)

Leads to

Less Clinical
Improvement

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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